Cas no 2287342-81-6 (1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287342-81-6
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6615967
• PubChem ID: 165974712
• Update Time: 2025-10-29

1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine
• 2287342-81-6
• EN300-6750160

• Inchi： 1S/C12H16N4/c1-12(2)6-9(7-12)16-11-4-3-8(13)5-10(11)14-15-16/h3-5,9H,6-7,13H2,1-2H3
• InChI Key： OHXJXZICHOWILI-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2N=N1)N)C1CC(C)(C)C1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine

Comprehensive Overview of 1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287342-81-6)

1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287342-81-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and materials science. The compound features a benzotriazole core, which is known for its versatility in chemical synthesis and biological activity. The addition of a 3,3-dimethylcyclobutyl group enhances its stability and opens up new possibilities for research and development.

One of the most frequently searched questions about this compound is: "What are the applications of 1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine?" Researchers have explored its potential as a building block in the synthesis of novel heterocyclic compounds, which are crucial in drug discovery. Its benzotriazole moiety is particularly interesting for its role in inhibiting certain enzymes, making it a candidate for therapeutic agents targeting various diseases.

Another hot topic in the scientific community is the synthetic routes for CAS No. 2287342-81-6. Recent studies have highlighted efficient methods for its preparation, often involving cycloaddition reactions or catalytic hydrogenation. These advancements are critical for scaling up production and ensuring reproducibility in laboratory settings. The compound's 3,3-dimethylcyclobutyl group also contributes to its lipophilicity, which is a key factor in its pharmacokinetic properties.

From an industrial perspective, 1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine is being investigated for its potential in advanced materials. Its ability to form stable complexes with metals has sparked interest in applications such as corrosion inhibitors and photostabilizers. This aligns with the growing demand for sustainable and high-performance materials in sectors like automotive and aerospace.

Environmental and safety considerations are also paramount when discussing CAS No. 2287342-81-6. While the compound is not classified as hazardous, researchers emphasize the importance of proper handling and disposal to minimize ecological impact. This is particularly relevant given the increasing focus on green chemistry and sustainable practices in the chemical industry.

In summary, 1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287342-81-6) represents a promising area of research with diverse applications. Its unique structure and functional groups make it a valuable candidate for further exploration in pharmaceuticals, materials science, and beyond. As interest in this compound grows, so does the need for continued innovation and collaboration across scientific disciplines.